Cas no 2097953-54-1 (3-(Pyridin-3-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole)

• Product Name: 3-(Pyridin-3-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole
• CAS No: 2097953-54-1
• MF: C₁₁H₁₁N₃
• MW: 185.225141763687
• CID: 5045190
• Update Time: 2025-06-08

3-(Pyridin-3-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(pyridin-3-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole
• 3-pyridin-3-yl-1,4,5,6-tetrahydrocyclopenta[c]pyrazole
• 3-(Pyridin-3-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole

• Inchi： 1S/C11H11N3/c1-4-9-10(5-1)13-14-11(9)8-3-2-6-12-7-8/h2-3,6-7H,1,4-5H2,(H,13,14)
• InChI Key： NABUMHOLTPGUPD-UHFFFAOYSA-N
• SMILES： N1C2CCCC=2C(C2C=NC=CC=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 207
• XLogP3: 1.5
• Topological Polar Surface Area: 41.6

Additional information on 3-(Pyridin-3-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole

Comprehensive Overview of 3-(Pyridin-3-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole (CAS No. 2097953-54-1): Structure, Applications, and Research Insights

3-(Pyridin-3-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole (CAS No. 2097953-54-1) is a heterocyclic compound featuring a fused pyrazole and cyclopentane ring system, coupled with a pyridine moiety. This unique molecular architecture positions it as a valuable scaffold in medicinal chemistry and material science. The compound's pyridine-pyrazole hybrid structure has garnered attention for its potential in drug discovery, particularly in targeting kinase inhibitors and modulating protein-protein interactions. Researchers are increasingly exploring its bioisosteric properties, which allow it to mimic pharmacophores while improving metabolic stability.

In recent years, the demand for novel heterocyclic compounds like 3-(Pyridin-3-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole has surged due to their versatility in addressing challenges in central nervous system (CNS) drug development and cancer therapeutics. Its structural motifs align with trends in fragment-based drug design (FBDD), a hot topic in AI-driven pharmaceutical research. Computational studies highlight its potential as a selective binder for receptors implicated in neurodegenerative diseases, making it a subject of interest in Alzheimer's disease research and Parkinson's disease studies.

The synthesis of CAS No. 2097953-54-1 typically involves cyclocondensation reactions between pyridine-3-carbohydrazides and cyclopentenone derivatives, followed by catalytic hydrogenation. This process underscores the compound's relevance in green chemistry discussions, as researchers optimize routes to minimize hazardous byproducts. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry (HRMS) confirms its purity, a critical factor for applications in high-throughput screening (HTS) platforms.

Beyond pharmaceuticals, 3-(Pyridin-3-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole exhibits promise in organic electronics. Its conjugated system and nitrogen-rich framework contribute to electron transport properties, aligning with the search for non-fullerene acceptors in perovskite solar cells—a trending topic in renewable energy. Patent literature reveals its utility in light-emitting diodes (LEDs), where its thermal stability enhances device longevity.

From a commercial perspective, suppliers list CAS 2097953-54-1 as a building block for specialty chemicals, with purity grades exceeding 98%. Its pricing reflects the growing demand for custom synthetic intermediates in contract research organizations (CROs). Regulatory filings indicate compliance with REACH and FDA guidelines for research-use materials, though comprehensive toxicological data remains an area for further study—a gap frequently queried in scientific forums.

Emerging applications include its role in metal-organic frameworks (MOFs), where it acts as a linker to create porous materials for gas storage. This intersects with the global focus on carbon capture technologies, another high-traffic keyword in environmental science searches. Theoretical studies published in 2023 suggest its derivatives could serve as molecular sensors for environmental pollutants, leveraging its fluorescence properties.

In summary, 3-(Pyridin-3-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole represents a multifaceted compound bridging cutting-edge therapeutics and advanced materials. Its CAS No. 2097953-54-1 serves as a pivotal identifier for researchers navigating the expanding landscape of functionalized pyrazoles. As interdisciplinary studies progress, this compound is poised to address critical questions in precision medicine and sustainable technology—domains dominating contemporary scientific discourse.